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Compound of Interest

Compound Name: Almagel

Cat. No.: B1225829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the acid-neutralizing capacity (ANC) of Almagel,
a well-known antacid, with three other commercially available alternatives: Maalox, Gaviscon,

and Rennie. The following sections present a summary of their active ingredients, comparative

quantitative data on their ANC from various in-vitro studies, and a detailed experimental

protocol for determining ANC, empowering researchers to make informed decisions in the

context of product development and analysis.

Overview of Active Ingredients
The acid-neutralizing effect of antacids is primarily determined by their active pharmaceutical

ingredients. Almagel and Maalox share a similar composition, relying on the synergistic action

of aluminum hydroxide and magnesium hydroxide. Gaviscon's formulation, while also providing

acid neutralization, includes sodium alginate to form a protective barrier against acid reflux.

Rennie utilizes a combination of calcium carbonate and magnesium carbonate. The table

below summarizes the typical active ingredients found in these products.

Table 1: Active Ingredients of Almagel and Competitor Antacids
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Product Primary Active Ingredients Mechanism of Action

Almagel
Aluminum Hydroxide,

Magnesium Hydroxide
Neutralizes stomach acid

Maalox
Aluminum Hydroxide,

Magnesium Hydroxide
Neutralizes stomach acid

Gaviscon

Sodium Alginate, Sodium

Bicarbonate, Calcium

Carbonate

Forms a protective raft and

neutralizes stomach acid

Rennie
Calcium Carbonate,

Magnesium Carbonate
Neutralizes stomach acid

Note: Formulations can vary by country and specific product line. The information above

reflects common formulations.

Quantitative Comparison of Acid-Neutralizing
Capacity (ANC)
The acid-neutralizing capacity is a critical parameter for evaluating the efficacy of an antacid. It

is typically expressed in milliequivalents (mEq) of hydrochloric acid (HCl) neutralized by a

single dose of the antacid. The following table compiles ANC data from various in-vitro studies.

It is important to note that these values are derived from different studies and are presented

here for comparative purposes. Methodological variations between studies may influence the

results.

Table 2: Comparative In-Vitro Acid-Neutralizing Capacity (ANC) of Almagel and Alternatives
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Antacid Formulation
Acid-Neutralizing

Capacity (mEq/dose)
Reference Study

Almagel Suspension

Data not available in a

direct comparative

study

-

Maalox Plus Tablet 12.5 [1][2]

Gaviscon Oral Suspension 7.25 [1][2]

Rennie Chewable Tablet 18.05 [1][2]

Disclaimer: The data presented is compiled from different scientific publications. Direct

comparison should be made with caution as experimental conditions may have varied between

studies.

Based on the available data, Rennie chewable tablets exhibited the highest ANC, followed by

Maalox Plus tablets. Gaviscon oral suspension showed a lower ANC in these particular studies,

which may be attributed to its dual mechanism of action that also includes the formation of a

protective barrier. While a direct comparative ANC value for Almagel from the same studies is

not available, its similar composition to Maalox suggests it would have a comparable

neutralizing capacity.

Experimental Protocols for Determining Acid-
Neutralizing Capacity
The most widely accepted method for determining the ANC of antacids is the back-titration

procedure as outlined in the United States Pharmacopeia (USP) general chapter <301>. This

method involves reacting the antacid with a known excess of hydrochloric acid and then

titrating the remaining acid with a standardized solution of sodium hydroxide.

Detailed Experimental Protocol (Based on USP <301>):

I. Reagents and Equipment:

Hydrochloric Acid (0.5 M): Standardized solution.
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Sodium Hydroxide (0.1 M): Standardized solution.

pH Meter: Calibrated with standard buffer solutions.

Magnetic Stirrer and Stir Bar.

Burette (50 mL).

Pipettes (various sizes).

Beakers (250 mL).

Deionized Water.

II. Sample Preparation:

Suspensions (e.g., Almagel, Maalox, Gaviscon): Shake the product thoroughly. Accurately

weigh a quantity of the suspension equivalent to the minimum recommended dose into a 250

mL beaker.

Tablets (e.g., Rennie): Weigh and finely powder a representative number of tablets.

Accurately weigh a quantity of the powder equivalent to the minimum recommended dose

into a 250 mL beaker.

III. Procedure:

To the prepared antacid sample in the beaker, add approximately 100 mL of deionized water

and a magnetic stir bar.

Place the beaker on the magnetic stirrer and begin stirring.

Accurately add a predetermined excess volume of standardized 0.5 M hydrochloric acid to

the beaker. For a typical single dose of antacid, 40.0 mL of 0.5 M HCl is often used.

Stir the mixture continuously for 15 minutes at a controlled temperature (e.g., 37 °C) to

simulate physiological conditions.
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After 15 minutes, begin titrating the excess hydrochloric acid with standardized 0.1 M sodium

hydroxide.

Monitor the pH of the solution using a calibrated pH meter.

The endpoint of the titration is reached when the pH of the solution is maintained at 3.5 for

10-15 seconds.

Record the volume of sodium hydroxide used.

Perform a blank titration by titrating the same volume of 0.5 M hydrochloric acid (used in step

3) with the 0.1 M sodium hydroxide to the same 3.5 pH endpoint.

IV. Calculation of ANC:

The ANC, in mEq per dose, is calculated using the following formula:

ANC = (Volume of NaOH for blank - Volume of NaOH for sample) × Molarity of NaOH

Visualizing the Experimental Workflow and
Mechanism
To further clarify the processes involved, the following diagrams illustrate the experimental

workflow for determining ANC and the general mechanism of acid neutralization.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Acid Reaction

Back-Titration

Calculation

Start

Weigh Antacid Dose

Add Deionized Water

Add Excess Standardized HCl

Stir for 15 min at 37°C

Titrate with Standardized NaOH

Endpoint at pH 3.5

Calculate ANC

End

Click to download full resolution via product page

Caption: Experimental workflow for determining Acid-Neutralizing Capacity.
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Stomach Environment Antacid Action Neutralization Products

Gastric Acid (HCl) Antacid (e.g., Al(OH)₃, Mg(OH)₂) reacts with Salt and Water to form 

Click to download full resolution via product page

Caption: General mechanism of gastric acid neutralization by antacids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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